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Compound of Interest

3-(4-Hydroxy-3-
Compound Name:
nitrophenyl)propanoic acid

cat. No.: B1333256

Essential Safety and Handling Guide for 3-(4-
Hydroxy-3-nitrophenyl)propanoic Acid

This guide provides immediate safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling 3-(4-Hydroxy-3-
nitrophenyl)propanoic acid. Adherence to these procedures is critical for ensuring laboratory
safety and proper chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)

3-(4-Hydroxy-3-nitrophenyl)propanoic acid is classified as a substance that can cause skin
irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3] It is imperative to
use appropriate personal protective equipment (PPE) to minimize exposure. The following table
summarizes the required PPE for handling this chemical.
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PPE Category

Item

Standard/Specification

Hand Protection

Disposable nitrile or neoprene
gloves.[4][5]

ASTM D6978 or equivalent
standard for chemical

resistance.

Eye and Face Protection

Chemical safety goggles. A
face shield should be worn
over safety glasses if there is a

risk of splashing or explosion.

[1](4]6]

ANSI Z87.1-1989 or

equivalent.[4]

Skin and Body Protection

A Nomex® or similar flame-
resistant lab coat, fully
buttoned. Long pants and
closed-toe, closed-heel shoes

are mandatory.[1][4]

Avoid polyester or acrylic
clothing.[4]

Respiratory Protection

A fit-tested N95, N100 NIOSH-
approved mask or a chemical
cartridge respirator for vapors,

gases, or dust.[1][5]

Required if working outside a
fume hood or with poor
ventilation.[1][4]

Operational Plan: Handling and Storage

Engineering Controls:

¢ Always handle 3-(4-Hydroxy-3-nitrophenyl)propanoic acid in a well-ventilated area,

preferably within a chemical fume hood.[1]

o Ensure that emergency eyewash stations and safety showers are readily accessible in the

immediate work area.[1]

Safe Handling Procedures:

o Preparation: Before handling, ensure all required PPE is donned correctly.

» Dispensing: Avoid generating dust when weighing or transferring the solid material.[1]
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e Solution Preparation: When dissolving the compound, add it slowly to the solvent to prevent
splashing.

e Post-Handling: Thoroughly wash hands and any exposed skin with soap and water after
handling.[1][7] Contaminated clothing should be removed and laundered before reuse.[1][3]

Storage:

Store in a tightly closed, compatible container in a cool, dry, and well-ventilated area.[1][3]

Keep away from heat, sparks, and open flames.[1]

Store away from strong oxidizing agents.[1]

The storage area should be locked or accessible only to authorized personnel.
Disposal Plan
Waste Collection:

o Container: Use a designated, properly labeled hazardous waste container. The container
must be compatible with the chemical and have a secure lid.[8]

» Labeling: The waste container must be clearly labeled with the words "HAZARDOUS
WASTE" and the full chemical name: "3-(4-Hydroxy-3-nitrophenyl)propanoic acid".[3]

e Segregation: Do not mix with other waste streams unless compatibility is confirmed.
Disposal Procedure:

e Dispose of contents and the container in accordance with local, state, and federal
regulations.

e This typically involves transfer to an approved waste disposal plant or arranging for pickup
by a licensed hazardous waste management company.[1][3]

¢ Do not dispose of this chemical down the drain or in regular trash.[3]
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Experimental Workflow

The following diagram outlines the standard procedure for handling 3-(4-Hydroxy-3-
nitrophenyl)propanoic acid from receipt to disposal.
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Caption: Workflow for handling 3-(4-Hydroxy-3-nitrophenyl)propanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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